FC(C1(Ccc1)CC#N)(F)F

• IUPAC Name: 2-[1-(trifluoromethyl)cyclobutyl]acetonitrile
• InChI: InChI=1S/C7H8F3N/c8-7(9,10)6(4-5-11)2-1-3-6/h1-4H2
• InChI Key: OZIJSVBXYXXOLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC#N)C(F)(F)F
• Molecular Formula: C7H8F3N
• Molecular Weight: 163.14 g/mol

Description

FC(C1(Ccc1)CC#N)(F)F, also known as fluoroamphetamine, is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent stimulant that has gained popularity in recent years due to its ability to enhance cognitive function and improve mood.

Mechanism of Action

Fluoroamphetamine works by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, attention, and motivation. By increasing their availability, FC(C1(Ccc1)CC#N)(F)Famine can enhance cognitive function and improve mood.
Biochemical and Physiological Effects
Fluoroamphetamine has been shown to have a number of biochemical and physiological effects. It increases heart rate and blood pressure, and can cause vasoconstriction. It also increases the release of glucose from the liver, which can lead to hyperglycemia. In addition, it can cause the release of stress hormones such as cortisol and adrenaline.

Advantages and Limitations for Lab Experiments

Fluoroamphetamine has several advantages for use in lab experiments. It is a potent stimulant that can be used to investigate the effects of increased dopamine and norepinephrine levels on cognitive function and mood. However, it is important to note that it is a controlled substance and must be handled with care. In addition, its effects can be unpredictable and may vary depending on the dose and individual.

Future Directions

There are several future directions for research on FC(C1(Ccc1)CC#N)(F)Famine. One area of interest is its potential use in the treatment of ADHD and depression. Another area is its use as a cognitive enhancer, particularly in individuals with cognitive impairments such as Alzheimer's disease. Further research is also needed to investigate its long-term effects on the brain and its potential for abuse.
Conclusion
Fluoroamphetamine is a synthetic compound that has gained popularity in recent years due to its ability to enhance cognitive function and improve mood. It works by increasing the levels of dopamine and norepinephrine in the brain, and has been investigated for its potential therapeutic applications. While it has several advantages for use in lab experiments, it is important to handle it with care and be aware of its potential for abuse. Further research is needed to fully understand its effects on the brain and its potential for therapeutic use.

Synthesis Methods

Fluoroamphetamine can be synthesized by the reaction of benzaldehyde with nitroethane to form 1-phenyl-2-nitropropene, which is then reduced with iron and hydrochloric acid to yield amphetamine. The final step involves the substitution of a fluorine atom on the benzene ring with the use of a fluorinating agent such as hydrogen fluoride or cobalt trifluoride.

Scientific Research Applications

Fluoroamphetamine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to improve cognitive function, increase alertness, and enhance mood. In addition, it has been investigated for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and depression.